Cas no 150571-02-1 (3-(3,5-dichlorophenyl)aminopropanoic acid)

• Product Name: 3-(3,5-dichlorophenyl)aminopropanoic acid
• CAS No: 150571-02-1
• MF: C₉H₉Cl₂NO₂
• MW: 234.079260587692
• MDL: MFCD09878807
• CID: 105260
• PubChem ID: 12057099
• Update Time: 2025-10-31

3-(3,5-dichlorophenyl)aminopropanoic acid Chemical and Physical Properties

Names and Identifiers

• b-Alanine, N-(3,5-dichlorophenyl)-
• 3-(3,5-dichloroanilino)propanoic acid
• 3-(3,5-DICHLOROPHENYLAMINO)PROPIONIC ACID
• b-Alanine,N-(3,5-dichlorophenyl)
• 3-(3,5-dichlorophenyl)aminopropanoic acid
• citricacid,iron(2+)salt
• 3-(3,5-dichlorophenylamino)Propanoic acid
• Z359506052
• 3-[(3,5-DICHLOROPHENYL)AMINO]PROPANOIC ACID
• SCHEMBL9514351
• DTXSID70476617
• EN300-8513829
• 150571-02-1
• N-(3,5-Dichlorophenyl)-beta-alanine
• beta-Alanine, N-(3,5-dichlorophenyl)-
• CS-0263093

• MDL： MFCD09878807
• Inchi： 1S/C9H9Cl2NO2/c10-6-3-7(11)5-8(4-6)12-2-1-9(13)14/h3-5,12H,1-2H2,(H,13,14)
• InChI Key： JLQFNPSDKJAWCH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NCCC(=O)O)Cl

Computed Properties

• Exact Mass: 233.00100
• Monoisotopic Mass: 233.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 2.95300

Additional information on 3-(3,5-dichlorophenyl)aminopropanoic acid

Research Brief on 3-(3,5-dichlorophenyl)aminopropanoic acid (CAS: 150571-02-1): Recent Advances and Applications

3-(3,5-dichlorophenyl)aminopropanoic acid (CAS: 150571-02-1) is a chemically synthesized compound with significant potential in the field of chemical biology and pharmaceutical research. Recent studies have explored its applications in drug discovery, particularly as a building block for novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound has garnered attention due to its unique structural features, which include a dichlorophenyl group and an aminopropanoic acid moiety. These structural elements contribute to its ability to interact with biological targets, such as enzymes and receptors, making it a promising candidate for further investigation. Recent publications have highlighted its role in modulating specific biochemical pathways, particularly those involved in inflammation and metabolic disorders.

One of the key advancements in the study of 3-(3,5-dichlorophenyl)aminopropanoic acid is its synthesis optimization. Researchers have developed more efficient and scalable methods for its production, which is critical for its potential commercialization. These methods often involve multi-step organic synthesis, with a focus on improving yield and purity. The optimized synthesis routes have been documented in recent patents and peer-reviewed journals, underscoring the compound's growing importance in the pharmaceutical industry.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 3-(3,5-dichlorophenyl)aminopropanoic acid exhibits notable anti-inflammatory and antimicrobial properties. For instance, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory responses. Additionally, preliminary studies suggest that it may have applications in treating bacterial infections, although further research is needed to confirm these findings.

The compound's potential therapeutic applications extend to metabolic diseases as well. Recent research has explored its effects on glucose metabolism and insulin sensitivity, with some studies indicating that it may serve as a lead compound for developing new antidiabetic drugs. These findings are particularly relevant given the increasing prevalence of metabolic disorders worldwide.

Despite these promising developments, challenges remain in the clinical translation of 3-(3,5-dichlorophenyl)aminopropanoic acid. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed through rigorous preclinical and clinical studies. However, the compound's versatility and the growing body of research supporting its biological activity make it a compelling subject for future investigations.

In conclusion, 3-(3,5-dichlorophenyl)aminopropanoic acid (CAS: 150571-02-1) represents a valuable compound in chemical biology and pharmaceutical research. Its optimized synthesis, diverse biological activities, and potential therapeutic applications highlight its significance in the field. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its utility in drug discovery and other biomedical applications.